Cas no 932529-79-8 (N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 932529-79-8
• MF: C₁₈H₂₂N₂O₆S₂
• MW: 426.507082462311
• CID: 5516923
• Update Time: 2025-07-02

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3,4-dimethoxy-N-[1,2,3,4-tetrahydro-1-(methylsulfonyl)-7-quinolinyl]-
• N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C18H22N2O6S2/c1-25-17-9-8-15(12-18(17)26-2)28(23,24)19-14-7-6-13-5-4-10-20(16(13)11-14)27(3,21)22/h6-9,11-12,19H,4-5,10H2,1-3H3
• InChI Key： LFPCBNZUTCYYBS-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C)(=O)=O)(=O)=O)=CC=C(OC)C(OC)=C1

Additional information on N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide

Introduction to N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 932529-79-8)

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide, identified by its CAS number 932529-79-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its fused ring system and functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The core structure of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide consists of a tetrahydroquinoline moiety linked to a sulfonamide group attached to a dimethoxybenzene ring. The tetrahydroquinoline scaffold is known for its presence in various bioactive natural products and pharmacologically relevant compounds. Its ability to interact with biological targets makes it a valuable component in the design of novel therapeutic agents. The sulfonamide group further enhances the molecule's pharmacological profile by contributing to its solubility and bioavailability.

In recent years, there has been a surge in research focused on developing new derivatives of tetrahydroquinoline-based compounds due to their demonstrated efficacy in various disease models. Studies have shown that modifications in the substitution patterns and functional groups can significantly alter the biological activity of these molecules. The introduction of the 1-methanesulfonyl group in N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide is particularly noteworthy, as it has been shown to enhance binding affinity to certain biological targets. This modification has been explored in the context of developing new treatments for neurological disorders and infectious diseases.

The 3,4-dimethoxybenzene moiety in this compound adds another layer of complexity and functionality. Dimethoxybenzene derivatives are well-known for their role in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. The combination of these structural elements in N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide suggests a multifaceted pharmacological profile that could be exploited for therapeutic purposes.

The sulfonamide group is particularly interesting from a chemical biology perspective. Sulfonamides are known for their broad spectrum of biological activities and have been widely used in the development of antibiotics, anti-inflammatory drugs, and antiviral agents. The presence of this group in N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide not only contributes to its solubility but also enhances its interactions with biological targets. This has led to investigations into its potential use as an intermediate in the synthesis of more complex drug candidates.

In the realm of drug discovery, computational methods have played a crucial role in predicting the biological activity of novel compounds. Molecular modeling studies have been employed to understand how N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide interacts with various proteins and enzymes. These studies have provided insights into its binding affinity and potential mechanisms of action. For instance, computational simulations have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to cancer and inflammation.

The synthesis of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide presents a challenge due to its complex structure. However， advances in synthetic chemistry have made it possible to construct such molecules with high precision. Multi-step synthetic routes involving cyclization reactions、functional group transformations，and protection-deprotection strategies have been employed to achieve the desired product. These synthetic methodologies are critical for producing sufficient quantities of the compound for further biological testing.

The pharmacokinetic properties of N-(1-methanesulfonyl-1，2，3，4-tetrahydroquinolin -7 -yl strong >)- 34 - dim eth oxyb en zene - 1 - sul fon am ide are also an important consideration in drug development。 Studies have shown that modifications in the molecular structure can significantly impact absorption、distribution、metabolism，and excretion (ADME) profiles。 The presence of polar functional groups such as sulfonamides can enhance water solubility， which is beneficial for oral administration。 Additionally， metabolic stability studies have been conducted to assess how quickly the compound is broken down in vivo。

In conclusion，N-(< strong > 11 - meth anes ul fon y l - 12 ， 13 ， 14 ， 15 - tetr ah ydro quin o lin -7 - y l strong >)- (< strong >34 - dim eth oxyb en zene - 15 - sul fon am ide strong >) (CAS No。 93252979 -8 ) is a promising compound with significant potential in pharmaceutical applications。 Its unique structural features and demonstrated biological activities make it a valuable candidate for further research。 As our understanding of molecular interactions continues to evolve，compounds like this will play an increasingly important role in the development of new therapies for various diseases。